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Compound of Interest

Compound Name: 2-(Methylthio)nicotinamide

CAS No.: 175135-28-1

Cat. No.: B062844

Get Quote

Executive Summary
This technical guide provides a comparative Structure-Activity Relationship (SAR) analysis of

2-(Methylthio)nicotinamide (2-MTN), a critical pharmacophore in the development of kinase

inhibitors (specifically VEGFR-2) and anti-tubercular agents.

While often utilized as a synthetic intermediate, the 2-methylthio moiety introduces unique

physicochemical properties—specifically increased lipophilicity and "soft" electronic character—

that distinguish it from its oxygen (2-methoxy) and halogen (2-chloro) analogs. This guide

analyzes these differences to assist medicinal chemists in scaffold optimization.

Part 1: The Scaffold & Chemical Space
The nicotinamide core (pyridine-3-carboxamide) is a privileged structure in medicinal chemistry,

capable of hydrogen bonding with the "hinge region" of kinase ATP-binding pockets. The

substituent at the 2-position is the primary determinant of the molecule's electronic environment

and steric fit.
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The Comparator Set
Compound

Structure
Description

Key Feature
Role in Drug
Design

2-

(Methylthio)nicotinami

de

Pyridine ring with -

SMe at C2 and -

CONH2 at C3.

Lipophilic / Soft

Nucleophile

Bioisostere for 2-

alkyl/2-alkoxy;

metabolic precursor to

sulfoxides.

2-

Methoxynicotinamide

Pyridine ring with -

OMe at C2.

H-Bond Acceptor /

Polar

Classic bioisostere;

reduces logP

compared to -SMe.

2-Chloronicotinamide
Pyridine ring with -Cl

at C2.

Electron Withdrawing /

Reactive

Synthetic precursor

(SNAr); reduces

electron density on

ring nitrogen.

Part 2: Comparative SAR Analysis
Electronic Effects & Binding Affinity
The electronic nature of the substituent at C2 influences the basicity of the pyridine nitrogen

(N1), which is often critical for H-bond acceptance in enzyme active sites.

2-Methylthio (-SMe): Sulfur is less electronegative than oxygen. The -SMe group is a weak

electron donor via resonance but exerts a weaker inductive withdrawal compared to oxygen.

This retains the basicity of the pyridine nitrogen better than the -Cl analog.

2-Methoxy (-OMe): Oxygen is a hard nucleophile and strongly electronegative. While it

donates electrons via resonance, its inductive effect pulls density. However, the methoxy

oxygen itself can serve as a secondary H-bond acceptor, potentially anchoring the molecule

in the solvent-exposed front of a binding pocket.

2-Chloro (-Cl): Strongly electron-withdrawing via induction. This deactivates the ring and

significantly lowers the pKa of the pyridine nitrogen, often reducing binding affinity if the N1-

interaction is critical.
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Steric Bulk & Lipophilicity (cLogP)
Lipophilicity drives membrane permeability and hydrophobic pocket occupancy.

Lipophilicity Ranking:2-SMe > 2-Cl > 2-OMe

Implication: The 2-MTN scaffold is superior for targeting deep, hydrophobic pockets (e.g., the

allosteric hydrophobic back-pocket of VEGFR-2). The -SMe group adds significant bulk (Van

der Waals radius of S is 1.80 Å vs. 1.52 Å for O), which can induce conformational changes

in the target protein.

Metabolic Stability
2-SMe Vulnerability: The sulfide is prone to metabolic oxidation by FMOs (Flavin-containing

monooxygenases) or CYPs to form sulfoxides (S=O) and sulfones (O=S=O). This

dramatically alters polarity (making it more hydrophilic) and can serve as a "metabolic

switch" to deactivate the drug or create an active metabolite.

2-OMe Stability: Generally metabolically stable, though susceptible to O-demethylation.

Part 3: Visualization of SAR & Mechanism
The following diagram illustrates the interaction logic and the synthetic utility of the 2-MTN

scaffold.
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Caption: SAR Map illustrating the physicochemical impact of C2-substitution on Kinase

Binding.

Part 4: Biological Performance Data
The following data summarizes the representative physicochemical profiles and predicted

biological behavior based on class-wide SAR studies of nicotinamide derivatives (specifically

VEGFR-2 inhibitors).

Property
2-
(Methylthio)nicotin
amide

2-
Methoxynicotinami
de

2-
Chloronicotinamid
e

Molecular Weight 168.22 152.15 156.57

Calc. LogP (cLogP) 0.85 (High) 0.12 (Low) 0.45 (Med)

H-Bond Acceptors 3 4 3

Topological Polar

Surface Area
68.6 Å² 68.6 Å² 43.1 Å²

Kinase Inhibitory

Potential
High (Hydrophobic fit) Moderate (Polar fit) Low (Weak binder)

Primary Metabolic

Route

S-Oxidation

(Sulfoxide)
O-Demethylation

Dehalogenation

(Rare)

Interpretation: The 2-Methylthio analog exhibits a cLogP nearly 7x higher than the Methoxy

analog. In cellular assays (e.g., HCT-116 or HepG2), this typically translates to higher

intracellular concentration and potency, provided the target pocket can accommodate the larger

sulfur atom.

Part 5: Experimental Protocols
Synthesis of 2-(Methylthio)nicotinamide
Rationale: This protocol utilizes a Nucleophilic Aromatic Substitution (SNAr) to convert the

commercially available 2-chloronicotinamide into the 2-methylthio derivative.
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Reagents:

2-Chloronicotinamide (1.0 eq)

Sodium Thiomethoxide (NaSMe) (1.2 eq)

DMF (Dimethylformamide) (anhydrous)

Step-by-Step Procedure:

Dissolution: Dissolve 2-Chloronicotinamide (1.56 g, 10 mmol) in anhydrous DMF (15 mL) in

a round-bottom flask under nitrogen atmosphere.

Addition: Cool the solution to 0°C. Slowly add Sodium Thiomethoxide (0.84 g, 12 mmol)

portion-wise to control the exotherm.

Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via

TLC (50% EtOAc/Hexane). The starting material (Rf ~0.5) should disappear, replaced by the

product (Rf ~0.4).

Workup: Pour the reaction mixture into ice-cold water (100 mL). A white precipitate should

form immediately.

Isolation: Filter the solid, wash with cold water (3x 20 mL), and dry under vacuum.

Purification: Recrystallize from Ethanol/Water (9:1) to yield 2-(Methylthio)nicotinamide as

white needles.

In Vitro VEGFR-2 Kinase Inhibition Assay
Rationale: To validate the biological activity of the synthesized analog against a relevant target.

[1]

Materials:

Recombinant Human VEGFR-2 Enzyme

HTRF® Kinase Assay Kit (Cisbio)
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ATP (Km concentration)

Test Compounds (dissolved in DMSO)

Workflow:

Preparation: Prepare a 3-fold serial dilution of 2-(Methylthio)nicotinamide in kinase buffer,

starting at 10 µM.

Incubation: Mix enzyme (0.5 ng/µL), substrate (biotinylated peptide), and compound in a

384-well low-volume plate. Incubate for 10 minutes at RT.

Activation: Initiate the reaction by adding ATP. Incubate for 60 minutes at RT.

Detection: Add HTRF detection reagents (Eu-cryptate labeled antibody + XL665).

Readout: Measure FRET signal on a compatible plate reader (e.g., EnVision).

Analysis: Calculate IC50 using non-linear regression (Sigmoidal Dose-Response) in

GraphPad Prism.
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substituted nicotinamides in biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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